Cas no 195528-40-6 (1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene)

• Product Name: 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene
• CAS No: 195528-40-6
• MF: C₉H₇Cl₃
• MW: 221.51087975502
• CID: 3866918
• PubChem ID: 85746681
• Update Time: 2025-06-09

1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-[1-(chloromethyl)ethenyl]-
• 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene
• EN300-1979561
• 195528-40-6

• Inchi： 1S/C9H7Cl3/c1-6(5-10)7-2-8(11)4-9(12)3-7/h2-4H,1,5H2
• InChI Key： WBQOLORMPCAHCL-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(C(CCl)=C)=CC(Cl)=C1

Computed Properties

• Exact Mass: 219.961333Da
• Monoisotopic Mass: 219.961333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene

Professional Introduction to 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene (CAS No. 195528-40-6)

1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene, a compound with the chemical identifier CAS No. 195528-40-6, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with chloro and vinyl substituents, making it a versatile intermediate in synthetic chemistry and drug development. The unique structural features of this molecule, particularly the presence of two chlorine atoms and a vinyl group attached to a benzene ring, contribute to its reactivity and potential applications in various chemical transformations.

The synthesis of 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene involves careful selection of starting materials and reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to produce this compound. For instance, palladium-catalyzed cross-coupling reactions have been explored as a means to introduce the vinyl group with high selectivity, reducing unwanted byproducts.

In the realm of pharmaceutical applications, 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene serves as a valuable building block for the synthesis of more complex molecules. Its structural motif is found in several pharmacologically active compounds that exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. Researchers have leveraged its reactivity to develop novel derivatives with enhanced biological activity. For example, modifications at the chlorine substituents have led to compounds with improved solubility and bioavailability.

The role of computational chemistry in understanding the behavior of 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets, aiding in the design of more effective drugs. These studies often involve simulating how the molecule binds to enzymes or receptors, providing insights into its mechanism of action. Such computational approaches are integral to modern drug discovery pipelines.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene. The use of sustainable solvents and catalysts has reduced the environmental impact of its production. For instance, ionic liquids have been investigated as alternatives to traditional organic solvents, offering lower toxicity and better recovery rates. These innovations align with global efforts to minimize the ecological footprint of chemical manufacturing.

The pharmaceutical industry continues to explore new applications for 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene, particularly in the development of next-generation therapeutics. Its structural versatility allows for the creation of molecules that target previously inaccessible biological pathways. This has opened up new avenues for treating diseases that were once thought difficult to manage effectively. The compound’s ability to serve as a scaffold for drug design underscores its importance in medicinal chemistry.

In conclusion, 1,3-dichloro-5-(3-chloroprop-1-en-2-yl)benzene (CAS No. 195528-40-6) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical development. Its unique structure and reactivity make it a valuable tool for researchers seeking to create novel therapeutic agents. As advancements in synthetic methodologies and computational chemistry continue to evolve, the potential applications of this molecule are likely to expand further, offering new hope for addressing complex medical challenges.